2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5h)-one

• Molecular Formula: C10H11ClN4O
• Molecular Weight: 238.67 g/mol
• IUPAC Name: 2-chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6-one
• InChI: InChI=1S/C10H11ClN4O/c1-14-7-5-12-10(11)13-8(7)15-4-2-3-6(15)9(14)16/h5-6H,2-4H2,1H3
• InChI Key: QOBVGSJQFSUNLW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CN=C(N=C2N3CCCC3C1=O)Cl

Description

2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one (CAS: 1313516-92-5) is a bicyclic heterocyclic compound featuring a fused pyrrolo-pteridinone scaffold. Its molecular formula is C₁₀H₁₁ClN₄O, with a molecular weight of 238.67 g/mol . The structure includes a chlorine substituent at position 2, a methyl group at position 5, and a partially saturated tetrahydropyrrolo ring system. This compound is primarily used in industrial and scientific research, particularly in medicinal chemistry for exploring structure-activity relationships (SAR) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5h)-one typically involves multi-step organic reactions. One common method includes the chlorination of a precursor compound followed by cyclization and functional group modifications. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques to produce high-purity 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5h)-one.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5h)-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The chloro group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized compounds.

Scientific Research Applications

2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5h)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Researchers are exploring its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5h)-one involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The target compound belongs to a broader class of tetrahydropyrrolo-pteridinones. Key analogues include:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-(Propylamino)-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one	4-propylamino	C₁₂H₁₈N₅O	248.30	Higher lipophilicity due to alkylamino group; 75% synthesis yield
4-(Hexylamino)-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one	4-hexylamino	C₁₅H₂₄N₅O	290.39	Enhanced hydrophobic interactions; lower yield (47%)
4-(Diethylamino)-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one	4-diethylamino	C₁₃H₂₀N₅O	262.33	Bulky substituent; high yield (87%)
(R)-2-Chloro-8-cyclopentyl-7-ethyl-5-methyl-7,8-dihydropteridin-6(5H)-one	8-cyclopentyl, 7-ethyl	C₁₆H₂₂ClN₄O	327.83	Stereospecific activity; similarity score 0.70 to target compound

Key Observations :

• Substituent Position: The target compound’s 2-chloro and 5-methyl groups distinguish it from analogues with substitutions at position 4 (e.g., amino groups in derivatives). Chlorine at position 2 may enhance electrophilic reactivity .
• Stereochemistry : Compounds like (R)-2-chloro-8-cyclopentyl-7-ethyl-5-methyl-7,8-dihydropteridin-6(5H)-one exhibit stereochemical complexity, which can influence binding affinity in biological systems .
• Synthetic Yields: Derivatives with bulkier substituents (e.g., hexylamino) show lower yields (47%) compared to diethylamino variants (87%), likely due to steric hindrance during synthesis .

Physicochemical and Functional Comparisons

• Lipophilicity: Alkylamino-substituted analogues (e.g., hexylamino derivative) have higher logP values than the target compound, suggesting improved membrane permeability .

Biological Activity

2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one, also known by its CAS number 1313516-92-5, is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one is $C_{10}H_{11}ClN_{4}O$, with a molecular weight of approximately 238.68 g/mol. The compound features a tetrahydropyrrolo-pteridine core structure that is significant for its interactions with biological targets.

Property	Value
Molecular Formula	C₁₀H₁₁ClN₄O
Molecular Weight	238.68 g/mol
CAS Number	1313516-92-5
Structural Formula	Structural Formula

Mechanisms of Biological Activity

Research indicates that 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one exhibits various biological activities:

• Antiviral Activity : Studies have shown that this compound possesses antiviral properties against several viruses. It has been demonstrated to inhibit the replication of Dengue virus in vitro by targeting host cell pathways essential for viral entry and replication. This was evidenced by its potency in human primary monocyte-derived dendritic cells (MDDCs) .
• Antitumor Effects : The compound has also been evaluated for its antitumor potential. It was found to inhibit cell proliferation in various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. Notably, it showed significant activity against vulvar epidermal carcinoma cell lines .
• Enzyme Inhibition : Preliminary studies suggest that 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one may act as an inhibitor of certain enzymes involved in nucleotide synthesis pathways. This could be particularly relevant in the context of cancer therapy where nucleotide metabolism is often dysregulated.

Case Study 1: Antiviral Efficacy

In a controlled laboratory setting, MDDCs were treated with varying concentrations of 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one to assess its antiviral effects against Dengue virus. The results indicated a dose-dependent reduction in viral load with significant inhibition observed at concentrations above 10 µM .

Case Study 2: Antitumor Activity

A study involving A431 vulvar epidermal carcinoma cells demonstrated that treatment with 2-Chloro-5-methyl-6a,7,8,9-tetrahydropyrrolo[2,1-h]pteridin-6(5H)-one resulted in a marked decrease in cell viability and migration rates. Flow cytometry analysis revealed an increase in apoptotic cells following treatment .